Cas no 658696-55-0 (3-Piperidinol,1-[[5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrol-3-yl]sulfonyl]-)

• Product Name: 3-Piperidinol,1-[[5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrol-3-yl]sulfonyl]-
• CAS No: 658696-55-0
• MF: C₁₅H₁₇N₅O₃S
• MW: 347.392181158066
• CID: 1692019
• Update Time: 2024-09-02

3-Piperidinol,1-[[5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrol-3-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol,1-[[5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrol-3-yl]sulfonyl]-
• 3-Piperidinol, 1-[[5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrol-3-yl]sulfonyl]-

• Inchi： 1S/C15H17N5O3S/c21-10-3-2-6-20(9-10)24(22,23)11-7-13(17-8-11)14-12-4-1-5-16-15(12)19-18-14/h1,4-5,7-8,10,17,21H,2-3,6,9H2,(H,16,18,19)
• InChI Key： IYPAWAMLAGZUSX-UHFFFAOYSA-N
• SMILES： N1(S(C2C=C(C3C4=CC=CN=C4NN=3)NC=2)(=O)=O)CCCC(O)C1

Computed Properties

• Exact Mass: 347.10541

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• Boiling Point: 713.9±70.0 °C(Predicted)
• PSA: 114.97
• pka: 9.82±0.40(Predicted)